Cas no 5638-38-0 (1,3-Oxathiolan-2-imine)

1,3-Oxathiolan-2-imine structure
Product name:1,3-Oxathiolan-2-imine
1,3-Oxathiolan-2-imine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-oxathiolan-2-imine
- DTXSID60610144
- SCHEMBL2193921
- 2-imino-1,3-oxathiolane
- 5638-38-0
- DTXCID80560899
- 1,3-Oxathiolan-2-imine
-
- Inchi: InChI=1S/C3H5NOS/c4-3-5-1-2-6-3/h4H,1-2H2
- InChI Key: BDOJZGBCTFWTPV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 103.00918496g/mol
- Monoisotopic Mass: 103.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 73.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 58.4Ų
1,3-Oxathiolan-2-imine Related Literature
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Arvind K. Yadav,Lal Dhar S. Yadav Green Chem. 2015 17 3515
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Fabricio R. Bisogno,Aníbal Cuetos,Iván Lavandera,Vicente Gotor Green Chem. 2009 11 452
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Gabriele Scandura,Sana Eid,Ali A. Alnajjar,Twinkle Paul,Georgios N. Karanikolos,Dinesh Shetty,Khalid Omer,Rami Alqerem,Alaa Juma,Huanting Wang,Hassan A. Arafat,Ludovic F. Dumée Mater. Adv. 2023 4 1258
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Yanhong Liu,Bowen Li,Han-Shu Li,Pengyan Wu,Jian Wang Dalton Trans. 2020 49 17520
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Yanhong Liu,Chen Lin,Bowen Li,Jian Wang,Man Wang,Na Zhang,Yue Feng,Pengyan Wu Inorg. Chem. Front. 2020 7 3541
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